Cas no 954240-89-2 (5-bromo-3-nitro-pyridine-2-carboxylic acid)

5-Bromo-3-nitro-pyridine-2-carboxylic acid is a versatile heterocyclic compound primarily used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features both bromo and nitro functional groups, enabling selective modifications for the development of complex molecules. The carboxylic acid moiety enhances reactivity, facilitating coupling reactions and derivatization. This compound is particularly valuable in medicinal chemistry for constructing pyridine-based scaffolds, which are prevalent in bioactive molecules. Its high purity and stability make it suitable for precise synthetic applications. Researchers utilize it in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals, benefiting from its well-defined reactivity profile and compatibility with various reaction conditions.
5-bromo-3-nitro-pyridine-2-carboxylic acid structure
954240-89-2 structure
Product Name:5-bromo-3-nitro-pyridine-2-carboxylic acid
CAS No:954240-89-2
MF:C6H3BrN2O4
MW:247.003020524979
MDL:MFCD08061307
CID:890713
PubChem ID:45790029
Update Time:2025-11-04

5-bromo-3-nitro-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-nitropyridine-2-carboxylic acid
    • 2-Pyridinecarboxylic acid, 5-bromo-3-nitro-
    • 5-BROMO-3-NITRO-PYRIDINE-2-CARBOXYLIC ACID
    • 5-bromo-3-nitro-2-pyridinecarboxylic acid
    • 5-bromo-3-nitropicolinic acid
    • 5-Bromo-3-nitro-2-pyridinecarboxylic acid (ACI)
    • AS-33541
    • AC-28896
    • J-517044
    • 954240-89-2
    • AKOS015949373
    • CS-0050596
    • DTXSID70672172
    • NLHXGZDQNSRWHH-UHFFFAOYSA-N
    • 5-bromo-3-nitropicolinicacid
    • MFCD08061307
    • PB12482
    • SY025727
    • SCHEMBL10321979
    • 5-bromo-3-nitro-pyridine-2-carboxylic acid
    • MDL： MFCD08061307
    • Inchi： 1S/C6H3BrN2O4/c7-3-1-4(9(12)13)5(6(10)11)8-2-3/h1-2H,(H,10,11)
    • InChI Key： NLHXGZDQNSRWHH-UHFFFAOYSA-N
    • SMILES： O=C(C1C([N+](=O)[O-])=CC(Br)=CN=1)O

Computed Properties

  • Exact Mass: 245.92800
  • Monoisotopic Mass: 245.92762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 96Ų

Experimental Properties

  • PSA: 96.01000
  • LogP: 1.97370

5-bromo-3-nitro-pyridine-2-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-3-nitro-pyridine-2-carboxylic acid Pricemore >>

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5-bromo-3-nitro-pyridine-2-carboxylic acid Production Method

Production Method 1

911434-05-4 911434-05-4
954240-89-2 954240-89-2
Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ;  rt → 80 °C; 2 h, 80 °C; 80 °C → 100 °C; overnight, 100 °C
Reference
Preparation of tricyclic compounds as kinase inhibitors
, World Intellectual Property Organization, , ,

5-bromo-3-nitro-pyridine-2-carboxylic acid Raw materials

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